Cas no 113772-14-8 (Methyl 2-aminoindole-3-carboxylate)

Methyl 2-aminoindole-3-carboxylate is a versatile heterocyclic building block widely used in organic synthesis and pharmaceutical research. This compound features both an amino and ester functional group on the indole scaffold, enabling diverse derivatization pathways. Its structural motif is valuable for constructing biologically active molecules, particularly in medicinal chemistry, where indole derivatives are prominent. The ester group facilitates further functionalization via hydrolysis or nucleophilic substitution, while the amino group allows for condensation or coupling reactions. This reagent is particularly useful in synthesizing alkaloids, agrochemicals, and drug intermediates. Its stability and reactivity make it a practical choice for researchers developing novel heterocyclic compounds.

Methyl 2-aminoindole-3-carboxylate structure

113772-14-8 structure

Product Name:Methyl 2-aminoindole-3-carboxylate

CAS No:113772-14-8

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD00126368

CID:130272

PubChem ID:15154323

Update Time:2025-05-28

Methyl 2-aminoindole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-3-carboxylicacid, 2-amino-, methyl ester
- Methyl 2-aminoindole-3-carboxylate See E898525
- 1H-Indole-3-carboxylicacid,2-amino-,methylester(9CI)
- Methyl 2-aminoindole
- Methyl 2-aminoindole-3-carboxylate
- Methyl 2-aminoindole-3-carboxylate See E898525
- 2-AMino-indole-3-Methylcarboxylate
- Methyl 2-aMino-1H-indole-3-carboxylate
- 1H-Indole-3-carboxylic acid, 2-aMino-, Methyl ester
- DTXSID40569227
- FT-0671461
- 113772-14-8
- 1h-indole-3-carboxylic acid,2-amino-,methyl ester
- XPOFELVXMSSKQL-UHFFFAOYSA-N
- AKOS006272698
- J-003021
- CS-0301877
- E88045
- EN300-2689011
- Methyl2-amino-1H-indole-3-carboxylate
- Methyl 2-aminoindole-3-carboxylateSee E898525
- SCHEMBL1807094
- DB-060541
- MDL： MFCD00126368
- Inchi： 1S/C10H10N2O2/c1-14-10(13)8-6-4-2-3-5-7(6)12-9(8)11/h2-5,12H,11H2,1H3
- InChI Key： XPOFELVXMSSKQL-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(N)NC2C=CC=CC=21)=O

Computed Properties

Exact Mass: 190.0743
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 68.1Å²

Experimental Properties

Density: 1.339
Boiling Point: 393.4°C at 760 mmHg
Flash Point: 191.7°C
Refractive Index: 1.694
PSA: 68.11

Methyl 2-aminoindole-3-carboxylate Pricemore >>

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